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Compound of Interest

Compound Name:
5-Methyl-2-

(trifluoromethyl)benzoic acid

Cat. No.: B178108 Get Quote

CAS Number: 120985-68-4

This technical guide provides an in-depth overview of 5-Methyl-2-(trifluoromethyl)benzoic
acid, a key intermediate in pharmaceutical and agrochemical research. The document is

intended for researchers, scientists, and drug development professionals, offering

comprehensive data on its chemical properties, synthesis, spectral analysis, and potential

applications.

Chemical and Physical Properties
5-Methyl-2-(trifluoromethyl)benzoic acid is a white crystalline solid.[1] The incorporation of a

trifluoromethyl group significantly influences the molecule's electronic properties, lipophilicity,

and metabolic stability, making it a valuable building block in medicinal chemistry.[2][3] These

properties can enhance a drug candidate's ability to cross cell membranes and prolong its

therapeutic action by hindering enzymatic degradation.[2][3]
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Property Value Reference

CAS Number 120985-68-4 [1][4][5][6]

Molecular Formula C₉H₇F₃O₂ [1][6]

Molecular Weight 204.15 g/mol [1]

Appearance White Powder [1]

Purity 98% [1]

InChI

InChI=1S/C9H7F3O2/c1-5-2-

3-7(9(10,11)12)6(4-

5)8(13)14/h2-4H,1H3,

(H,13,14)

[1]

SMILES Cc1ccc(C(F)(F)F)c(C(=O)O)c1 [1]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 5-Methyl-2-
(trifluoromethyl)benzoic acid is not readily available in the provided search results, a general

synthetic approach can be inferred from the synthesis of similar trifluoromethylated benzoic

acids. A common method involves the trifluoromethylation of a corresponding methyl-

substituted benzoic acid derivative.

One patented method for a similar compound, 2-(trifluoromethyl)benzoic acid, involves a multi-

step process starting from a substituted toluene. This process includes chlorination,

fluorination, and subsequent hydrolysis to yield the final benzoic acid derivative.

A potential synthetic workflow for 5-Methyl-2-(trifluoromethyl)benzoic acid could be

conceptualized as follows:

Starting Material Side-chain Chlorination Intermediate 1 Fluorination Intermediate 2 Oxidation Final Product

2,5-dimethyltoluene Chlorination 1-(trichloromethyl)-4-methyl-2-(trifluoromethyl)benzene Swarts Reaction (e.g., SbF3) 1-methyl-4-(trifluoromethyl)-2-(trifluoromethyl)benzene Oxidation (e.g., KMnO4) 5-Methyl-2-(trifluoromethyl)benzoic acid
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A potential synthetic workflow for 5-Methyl-2-(trifluoromethyl)benzoic acid.

Spectral Data
Spectral analysis is crucial for the structural confirmation of 5-Methyl-2-
(trifluoromethyl)benzoic acid. While a complete set of spectra for this specific compound is

not available, representative data for similar compounds can be found in the literature.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the

aromatic protons and the methyl group protons. The chemical shifts and coupling patterns of

the aromatic protons would be influenced by the positions of the methyl and trifluoromethyl

groups.

¹³C NMR: The carbon NMR spectrum would provide information on all the carbon atoms in

the molecule, including the characteristic signal for the trifluoromethyl group (a quartet due to

C-F coupling).

¹⁹F NMR: The fluorine NMR spectrum would show a singlet for the CF₃ group, providing a

clear diagnostic peak.

Applications in Drug Development and Research
Trifluoromethylated benzoic acids are important scaffolds in drug discovery. The trifluoromethyl

group can significantly enhance a molecule's pharmacological profile.

Potential Biological Activities: Derivatives of trifluoromethyl-substituted benzoic acids have

been investigated for various therapeutic applications, including:

Anti-inflammatory Activity: A related compound, 2-hydroxy-4-(trifluoromethyl)benzoic acid,

has been shown to inhibit cyclooxygenase-2 (COX-2) expression and subsequent

prostaglandin E2 (PGE2) production. This suggests that 5-Methyl-2-
(trifluoromethyl)benzoic acid could also possess anti-inflammatory properties by

modulating the prostaglandin synthesis pathway.
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Antimicrobial Agents: Other complex molecules incorporating a trifluoromethylphenyl moiety

have demonstrated potent activity against Gram-positive bacteria.[7]

Antiviral and Antifungal Activities: Various trifluoromethyl pyrimidine derivatives have shown

promising antiviral and antifungal activities.[8]

The general importance of the trifluoromethyl group in medicinal chemistry is well-established,

with its incorporation often leading to improved efficacy and pharmacokinetic properties of drug

candidates.[9][10]

Signaling Pathway Involvement
While direct evidence for the involvement of 5-Methyl-2-(trifluoromethyl)benzoic acid in

specific signaling pathways is not yet documented, its potential to inhibit COX-2 suggests an

interaction with the arachidonic acid cascade, which is a key pathway in inflammation.
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Potential interaction with the Prostaglandin Synthesis Pathway.
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Further research is warranted to fully elucidate the biological activities and mechanisms of

action of 5-Methyl-2-(trifluoromethyl)benzoic acid and its derivatives. This technical guide

serves as a foundational resource for scientists and researchers working with this versatile

chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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